Cas no 1804433-57-5 (2-Bromo-6-(difluoromethyl)-4-nitropyridine-3-sulfonamide)

• Product Name: 2-Bromo-6-(difluoromethyl)-4-nitropyridine-3-sulfonamide
• CAS No: 1804433-57-5
• MF: C₆H₄BrF₂N₃O₄S
• MW: 332.079465866089
• CID: 4862829
• Update Time: 2025-06-09

2-Bromo-6-(difluoromethyl)-4-nitropyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(difluoromethyl)-4-nitropyridine-3-sulfonamide

• Inchi： 1S/C6H4BrF2N3O4S/c7-5-4(17(10,15)16)3(12(13)14)1-2(11-5)6(8)9/h1,6H,(H2,10,15,16)
• InChI Key： PXGMHIWXWBDSSZ-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=CC(C(F)F)=N1)[N+](=O)[O-])S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 395
• XLogP3: 0.9
• Topological Polar Surface Area: 127

Additional information on 2-Bromo-6-(difluoromethyl)-4-nitropyridine-3-sulfonamide

Recent Advances in the Study of 2-Bromo-6-(difluoromethyl)-4-nitropyridine-3-sulfonamide (CAS: 1804433-57-5)

The compound 2-Bromo-6-(difluoromethyl)-4-nitropyridine-3-sulfonamide (CAS: 1804433-57-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the role of 2-Bromo-6-(difluoromethyl)-4-nitropyridine-3-sulfonamide as a versatile intermediate in the synthesis of novel heterocyclic compounds. Its bromo and sulfonamide functional groups make it an attractive candidate for further derivatization, enabling the development of compounds with enhanced biological activity. Researchers have successfully utilized this compound in the synthesis of inhibitors targeting key enzymes involved in inflammatory and oncogenic pathways.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy as a potent inhibitor of protein kinases. The study employed a combination of molecular docking and in vitro assays to elucidate the binding mechanism of 2-Bromo-6-(difluoromethyl)-4-nitropyridine-3-sulfonamide with specific kinase domains. The results indicated a high affinity for the ATP-binding site, suggesting its potential as a scaffold for developing kinase inhibitors with improved selectivity and potency.

Another significant advancement involves the compound's application in antimicrobial research. A recent study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 2-Bromo-6-(difluoromethyl)-4-nitropyridine-3-sulfonamide exhibited strong activity against multidrug-resistant bacterial strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from conventional antibiotics.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 2-Bromo-6-(difluoromethyl)-4-nitropyridine-3-sulfonamide. Current research is focused on improving its solubility and metabolic stability to enhance its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore novel formulation strategies and delivery systems for this compound.

In conclusion, 2-Bromo-6-(difluoromethyl)-4-nitropyridine-3-sulfonamide represents a promising candidate for further development in drug discovery. Its multifaceted applications in kinase inhibition and antimicrobial therapy underscore its versatility and potential impact on addressing unmet medical needs. Future research should prioritize structure-activity relationship studies and preclinical evaluations to fully realize its therapeutic potential.